3,4,4,6-Tetramethyl-2-(2-phenylethyl)-5,6-dihydro-4H-1,3-oxazin-3-ium iodide

• CAS No.: 36809-03-7
• Molecular Formula: C16H24INO
• Molecular Weight: 373.27 g/mol
• IUPAC Name: 3,4,4,6-tetramethyl-2-(2-phenylethyl)-5,6-dihydro-1,3-oxazin-3-ium;iodide
• InChI: InChI=1S/C16H24NO.HI/c1-13-12-16(2,3)17(4)15(18-13)11-10-14-8-6-5-7-9-14;/h5-9,13H,10-12H2,1-4H3;1H/q+1;/p-1
• InChI Key: WCTXVARCVWLWLW-UHFFFAOYSA-M
• Canonical SMILES: CC1CC([N+](=C(O1)CCC2=CC=CC=C2)C)(C)C.[I-]

Description

3,4,4,6-Tetramethyl-2-phenethyl-1-oxa-3-azoniacyclohex-2-ene is a chemical compound known for its unique structure and properties. It is used in various scientific research applications, particularly in the fields of chemistry and medicine .

Chemical Reactions Analysis

3,4,4,6-Tetramethyl-2-phenethyl-1-oxa-3-azoniacyclohex-2-ene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can also undergo reduction reactions, leading to the formation of reduced derivatives.

Substitution: Substitution reactions are common, where specific functional groups are replaced by others using suitable reagents

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3,4,4,6-Tetramethyl-2-phenethyl-1-oxa-3-azoniacyclohex-2-ene has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: It has potential medicinal applications, particularly in the development of new drugs and therapeutic agents.

Industry: The compound is used in industrial processes that require specific chemical properties

Comparison with Similar Compounds

3,4,4,6-Tetramethyl-2-phenethyl-1-oxa-3-azoniacyclohex-2-ene can be compared with similar compounds such as:

2,2,6,6-Tetramethylpiperidine: Known for its use in organic synthesis and as a precursor for other compounds.

4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl: Used in various chemical reactions and as a radical scavenger.

The uniqueness of 3,4,4,6-Tetramethyl-2-phenethyl-1-oxa-3-azoniacyclohex-2-ene lies in its specific structure and the range of applications it offers in different scientific fields .